Cas no 115-06-0 (9-Octadecenoic acid(9Z)-, ion(1-))

9-Octadecenoic acid(9Z)-, ion(1-) structure
115-06-0 structure
Product Name:9-Octadecenoic acid(9Z)-, ion(1-)
CAS No:115-06-0
MF:C18H33O2
MW:281.453426122665
CID:180126
PubChem ID:5460221
Update Time:2025-04-19

9-Octadecenoic acid(9Z)-, ion(1-) Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenoic acid(9Z)-, ion(1-)
    • (Z)-octadec-9-enoate
    • (9Z)-9-Octadecenoate
    • 9-octadecenoic acid, ion(1-), (9Z)-
    • cis-Octadec-9-enoate
    • cis-Oleate
    • Oleinate
    • Z-9-Octadecenoate
    • BDBM50448437
    • (Z)-9-octadecenoic acid, ion(1-)
    • oleic acid anion
    • 9-Octadecenoic acid (Z)-, ion(1-)
    • 115-06-0
    • octadecenoate (n-C18:1)
    • (Z)-9-Octadecenoate
    • ZQPPMHVWECSIRJ-KTKRTIGZSA-M
    • oleate
    • (9Z)-octadec-9-enoate
    • cis-9-octadecenoate
    • Q27104153
    • CHEBI:30823
    • CHEMBL3122151
    • DTXSID701027701
    • AKOS022060681
    • Oleat
    • (9Z)-Octadecenoate
    • MDL: MFCD00405713
    • Inchi: 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/p-1/b10-9-
    • InChI Key: ZQPPMHVWECSIRJ-KTKRTIGZSA-M
    • SMILES: [O-]C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

  • Exact Mass: 281.24819
  • Monoisotopic Mass: 281.248055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 15
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1
  • XLogP3: 7.9

Experimental Properties

  • Boiling Point: 360°Cat760mmHg
  • Flash Point: 270.1°C
  • PSA: 40.13

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